Cas no 2871405-92-2 (4-chloro-N-(3-chloro-4-methylphenyl)naphthalene-1-sulfonamide)

• Product Name: 4-chloro-N-(3-chloro-4-methylphenyl)naphthalene-1-sulfonamide
• CAS No: 2871405-92-2
• MF: C₁₇H₁₃Cl₂NO₂S
• MW: 366.261621236801
• CID: 5328686
• PubChem ID: 165435928
• Update Time: 2025-06-26

4-chloro-N-(3-chloro-4-methylphenyl)naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(3-chloro-4-methylphenyl)-1-naphthalenesulfonamide
• 2871405-92-2
• Z6045855758
• 4-chloro-N-(3-chloro-4-methylphenyl)naphthalene-1-sulfonamide
• AKOS040854507
• F3386-5198

• Inchi： 1S/C17H13Cl2NO2S/c1-11-6-7-12(10-16(11)19)20-23(21,22)17-9-8-15(18)13-4-2-3-5-14(13)17/h2-10,20H,1H3
• InChI Key： DKPPCPZLNMBMHO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC=CC=21)S(NC1C=CC(C)=C(C=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 365.0044052g/mol
• Monoisotopic Mass: 365.0044052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.7±60.0 °C(Predicted)
• pka: 8.04±0.50(Predicted)

Additional information on 4-chloro-N-(3-chloro-4-methylphenyl)naphthalene-1-sulfonamide

4-Chloro-N-(3-Chloro-4-Methylphenyl)naphthalene-1-sulfonamide (CAS No. 2871405-92-2): An Overview

4-Chloro-N-(3-Chloro-4-methylphenyl)naphthalene-1-sulfonamide (CAS No. 2871405-92-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structure that includes a naphthalene ring and a substituted phenyl group. The presence of these functional groups endows the molecule with a range of potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 4-chloro-N-(3-chloro-4-methylphenyl)naphthalene-1-sulfonamide is characterized by its aromatic rings and the presence of chlorine and methyl substituents. These features contribute to its stability and reactivity, which are crucial for its potential use in drug development. The naphthalene ring, in particular, is known for its ability to interact with biological targets, while the sulfonamide group is often associated with antimicrobial and anti-inflammatory properties.

Recent studies have explored the pharmacological properties of 4-chloro-N-(3-chloro-4-methylphenyl)naphthalene-1-sulfonamide. One notable area of research has been its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-chloro-N-(3-chloro-4-methylphenyl)naphthalene-1-sulfonamide has also been investigated for its antimicrobial activity. Research has demonstrated that it exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics, particularly in light of the growing concern over antibiotic resistance.

The mechanism of action of 4-chloro-N-(3-chloro-4-methylphenyl)naphthalene-1-sulfonamide is not yet fully understood, but preliminary studies suggest that it may target multiple pathways involved in inflammation and microbial growth. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses. Additionally, its ability to disrupt bacterial cell membranes may contribute to its antimicrobial effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-chloro-N-(3-chloro-4-methylphenyl)naphthalene-1-sulfonamide in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation.

Beyond its therapeutic applications, 4-chloro-N-(3-chloro-4-methylphenyl)naphthalene-1-sulfonamide has also been studied for its potential use in diagnostic imaging. The unique electronic properties of the naphthalene ring make it an attractive candidate for developing contrast agents for magnetic resonance imaging (MRI). Preliminary studies have shown that this compound can enhance image contrast in certain tissues, potentially improving diagnostic accuracy.

In conclusion, 4-chloro-N-(3-chloro-4-methylphenyl)naphthalene-1-sulfonamide (CAS No. 2871405-92-2) is a multifaceted compound with a wide range of potential applications in medicine and diagnostics. Its anti-inflammatory and antimicrobial properties make it a promising candidate for drug development, while its unique chemical structure offers opportunities for innovative imaging technologies. As research in this area continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will emerge.